Cas no 565179-69-3 (2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid)

• Product Name: 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid
• CAS No: 565179-69-3
• MF: C₁₁H₈N₂O₄S₂
• MW: 296.322219848633
• CID: 3105979
• PubChem ID: 2433196
• Update Time: 2025-10-18

2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-thiazol-2-ylsulfanyl)-5-nitro-benzoic acid
• EN300-06193
• 2-((4-methyl-1,3-thiazol-2-yl)sulfanyl)-5-nitrobenzoic acid
• 993-027-0
• Z56921419
• SR-01000044005-1
• 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-5-nitrobenzoicacid
• AB00720727-01
• 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-5-nitrobenzoic acid
• G31651
• QXA17969
• AKOS000214979
• CS-0220258
• 565179-69-3
• SR-01000044005
• 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid

• Inchi： 1S/C11H8N2O4S2/c1-6-5-18-11(12-6)19-9-3-2-7(13(16)17)4-8(9)10(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： SCXAUDOXQHFBOC-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CS1)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 295.99254909Da
• Monoisotopic Mass: 295.99254909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 150Ų

Additional information on 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid

Introduction to 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid (CAS No. 565179-69-3)

2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid, identified by its Chemical Abstracts Service (CAS) number 565179-69-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of nitroaromatic derivatives coupled with heterocyclic thiazole scaffolds, making it a structurally intriguing molecule with potential applications in medicinal chemistry and drug discovery.

The molecular structure of 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid consists of a benzoic acid core substituted with a nitro group at the 5-position and a sulfanyl-thiazole moiety at the 2-position. The presence of the thiazole ring enhances its pharmacological relevance, as thiazole derivatives are well-documented for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The nitro group further contributes to its reactivity and potential therapeutic effects by influencing electronic distribution and metabolic pathways.

In recent years, the synthesis and characterization of such nitro-substituted heterocyclic compounds have been extensively studied due to their role as key intermediates in the development of novel therapeutic agents. The sulfanyl-thiazole moiety, in particular, has been recognized for its ability to modulate enzyme activities and interact with biological targets, making it a valuable component in drug design. This compound’s unique structural features position it as a promising candidate for further exploration in the quest for new pharmacophores.

One of the most compelling aspects of 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid is its potential application in modulating inflammatory pathways. Current research indicates that nitroaromatic compounds can exhibit significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. The thiazole scaffold, known for its stability and bioavailability, further enhances the compound’s suitability for drug development. Studies have demonstrated that derivatives of thiazole can interact with nuclear factor kappa B (NF-κB) pathways, thereby reducing inflammation and oxidative stress.

Moreover, the nitro group in this molecule can be metabolically reduced to an amine, which may alter its biological activity. This redox-active property is particularly relevant in diseases where oxidative stress plays a critical role, such as neurodegenerative disorders and cardiovascular diseases. Preliminary in vitro studies have suggested that 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid may possess antioxidant properties by scavenging reactive oxygen species (ROS) and modulating redox-sensitive signaling pathways.

The synthesis of 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group typically involves nitration reactions, while the coupling of the thiazole ring necessitates nucleophilic substitution or condensation techniques. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations, have been employed to optimize the synthetic route and enhance scalability.

Recent advancements in computational chemistry have also facilitated the design and optimization of analogs of 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets, enabling rational drug design. By leveraging these computational tools, scientists can identify structural modifications that may enhance potency or selectivity without compromising safety profiles.

The pharmacokinetic properties of this compound are also under investigation to assess its bioavailability, metabolic stability, and potential side effects. In vivo studies are crucial for evaluating how 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid behaves within complex biological systems. These studies help determine optimal dosing regimens and identify any toxicological concerns that may arise during therapeutic use.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality batches of 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid for research or commercial purposes. Quality control measures must be implemented at every stage of production to guarantee consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to verify the identity and integrity of the compound.

The future prospects for 2-(4-Methyl-1,3-thiazol-2-yl)sulfanyl-5-nitrobenzoic Acid are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action in greater detail and explore its efficacy in preclinical models of human diseases. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into clinical trials.

In conclusion,2-(4-Methyl-1,3-thiazol - 2 - yl) sulfanyl - 5 - nitrobenzoic Acid (CAS No. 565179 - 69 - 3) represents an exciting avenue for medicinal chemistry innovation. Its combination of a nitroaromatic core with a sulfanyl-thiazole moiety offers multifaceted opportunities for developing novel therapeutics targeting various disease states. As research progresses, this compound holds significant promise as a building block for future drug candidates.